Cas no 2219372-20-8 (Methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride)

• Product Name: Methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride
• CAS No: 2219372-20-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5174520
• PubChem ID: 137952184
• Update Time: 2025-10-28

Methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride
• methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate;hydrochloride
• starbld0013555
• Methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride

• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)9-6-7-12-10-5-3-2-4-8(9)10;/h2-5,9,12H,6-7H2,1H3;1H
• InChI Key： ZVNIQBNFMDFMKU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C2C=CC=CC=2NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 38.3

Additional information on Methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride

Methyl 1,2,3,4-Tetrahydroquinoline-4-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride, also known by its CAS number 221937-20-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially saturated ring system. The presence of the methyl ester group and the hydrochloride salt form makes this compound unique in terms of its chemical properties and potential applications.

The structure of methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride consists of a tetrahydroquinoline core with a carboxylic acid derivative at the 4-position. The methyl ester group enhances the compound's solubility in organic solvents, making it easier to handle in laboratory settings. The hydrochloride salt form ensures that the compound exists in a stable and water-soluble state, which is advantageous for various analytical and pharmacological studies.

Recent studies have highlighted the potential of tetrahydroquinoline derivatives as bioactive molecules. For instance, research published in Journal of Medicinal Chemistry has shown that certain analogs of methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride exhibit promising anti-tumor activity by targeting specific oncogenic pathways. These findings underscore the importance of further exploring the therapeutic potential of this compound class.

In addition to its pharmacological applications, methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride has been studied for its role in enzyme inhibition. A study conducted at the University of California revealed that this compound can inhibit certain kinases involved in cellular signaling processes. This discovery opens up new avenues for its use in developing targeted therapies for diseases such as cancer and neurodegenerative disorders.

The synthesis of methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride typically involves multi-step organic reactions. One common approach includes the cyclization of an amino alcohol derivative followed by esterification and acid-mediated salt formation. Researchers have optimized these steps to achieve high yields and purity levels suitable for subsequent biological testing.

From an analytical standpoint, this compound has been extensively characterized using techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm its molecular structure and provide insights into its stereochemistry and conformational properties. Such detailed characterization is essential for ensuring the reliability of experimental results in downstream applications.

In terms of stability and storage conditions, methyl 1,2,3,4-tetrahydroquinoline-4-carboxylate hydrochloride is relatively stable under normal laboratory conditions but should be protected from light and moisture to prevent degradation. Proper storage practices are critical to maintaining its integrity for long-term use in research settings.

The growing interest in this compound is reflected in its increasing presence in scientific literature. A review published in Nature Reviews Drug Discovery highlights the potential of tetrahydroquinoline derivatives as scaffolds for drug development due to their favorable pharmacokinetic profiles and bioavailability characteristics.

In conclusion,methyl 1,2,3,tetrahydroquinoline-4-carboxylate hydrochloride, with CAS number221937-20-8, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical properties and promising bioactivity profiles make it a subject of ongoing research across multiple disciplines within the scientific community.